(E)-N-ethyl-6,6-dimethyl-N-[[3-[(4-thiophen-3-ylthiophen-2-yl)methoxy]phenyl]methyl]hept-2-en-4-yn-1-amine

• IUPAC Name: (E)-N-ethyl-6,6-dimethyl-N-[[3-[(4-thiophen-3-ylthiophen-2-yl)methoxy]phenyl]methyl]hept-2-en-4-yn-1-amine
• InChI: InChI=1S/C27H31NOS2/c1-5-28(14-8-6-7-13-27(2,3)4)18-22-10-9-11-25(16-22)29-19-26-17-24(21-31-26)23-12-15-30-20-23/h6,8-12,15-17,20-21H,5,14,18-19H2,1-4H3/b8-6+
• InChI Key: KIRGLCXNEVICOG-SOFGYWHQSA-N
• Canonical SMILES: CCN(CC=CC#CC(C)(C)C)CC1=CC(=CC=C1)OCC2=CC(=CS2)C3=CSC=C3
• Isomeric SMILES: CCN(C/C=C/C#CC(C)(C)C)CC1=CC(=CC=C1)OCC2=CC(=CS2)C3=CSC=C3
• Molecular Formula: C27H31NOS2
• Molecular Weight: 449.7 g/mol
• CAS RN: 131060-14-5

Description

(E)-N-ethyl-6,6-dimethyl-N-[[3-[(4-thiophen-3-ylthiophen-2-yl)methoxy]phenyl]methyl]hept-2-en-4-yn-1-amine, also known as JNJ-63533054, is a novel and potent inhibitor of the bromodomain and extra-terminal (BET) family of proteins. BET proteins play a crucial role in regulating gene expression and have been linked to a variety of diseases, including cancer, inflammation, and cardiovascular disease. In

Scientific Research Applications

Chemical Synthesis and Reactivity

• Cyclic Phosphonic Analogues Synthesis : A study by Budzisz and Pastuszko (1999) explored the reaction of various amines with dimethyl 2-methyl- and 2-phenyl-4-oxo-4H-chromen-3-yl-phosphonates. Primary amines were used as nucleophiles to create a novel class of cyclic phosphonic analogues of chromone, similar in structure to the target compound (Budzisz & Pastuszko, 1999).

• Polymer Solar Cells : A study by Lv et al. (2014) reported the use of an amine-based, alcohol-soluble fullerene as an acceptor and cathode interfacial material in polymer solar cells. This research is relevant due to the structural similarities with the target compound and its potential application in nano-structured organic solar cells (Lv et al., 2014).

• Antifungal Activity of Related Compounds : Research by Jafar et al. (2017) synthesized and tested various amines for antifungal activity, demonstrating the potential of structurally similar compounds as biologically active agents in the development of antifungal medications (Jafar et al., 2017).

Pharmacological Research

• Potential Antidepressants : A study by Valenta et al. (1991) focused on the synthesis of 3-Aryl-3-(arylthio)propylamines as selective inhibitors of serotonin re-uptake in the brain. This research indicates the potential antidepressant activity of compounds structurally related to the target amine (Valenta et al., 1991).

• akantham et al. (2019) synthesized and evaluated 2-{3-{4-[(5-Aryl-1,2,4-oxadiazol-3-yl)methoxy]phenyl}isoxazol-5-yl}-N-(3,4,5-trimethylphenyl)thiazol-4-amine derivatives for their anticancer activity against human cancer cell lines. This research underscores the potential of similar amine derivatives in developing anticancer drugs (Yakantham et al., 2019).

Organic Chemistry and Synthesis

• Synthesis of Schiff Bases : Dikusar and Kozlov (2007) explored the synthesis of Schiff bases from reactions involving amines, highlighting the relevance of similar compounds in the field of organic synthesis (Dikusar & Kozlov, 2007).

• Synthesis of Thiazoles and Their Derivatives : Research by Wardkhan et al. (2008) focused on the synthesis of thiazoles and their fused derivatives, demonstrating the potential of amines in creating compounds with antimicrobial activities (Wardkhan et al., 2008).